2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(2-methoxyethyl)-5-phenylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H20N4O2S2/c1-13-11-25-17(20-13)21-16(23)12-26-18-19-10-15(22(18)8-9-24-2)14-6-4-3-5-7-14/h3-7,10-11H,8-9,12H2,1-2H3,(H,20,21,23)
• InChI Key: LDFKLJQMSHWQHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC=C(N2CCOC)C3=CC=CC=C3
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 1207021-42-8

Description

2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Anticonvulsant Activity

The synthesis of omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, including compounds structurally similar to the specified chemical, has been studied for their potential anticonvulsant activities. A series of derivatives were synthesized and evaluated against seizures induced by maximal electroshock, highlighting the methodological approach to exploring the therapeutic potentials of such compounds (Aktürk et al., 2002).

Role in Heterocyclic Syntheses

Thioueido-acetamides have been identified as versatile precursors for the synthesis of various heterocyclic compounds, including imidazoles and thiazoles, through one-pot cascade reactions. This research demonstrates the compound's utility in generating important heterocycles, highlighting its significance in medicinal chemistry and drug development processes (Schmeyers & Kaupp, 2002).

Anticancer Activity

A study on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives, including compounds related to the specified molecule, revealed their anticancer activity. These compounds were tested against human lung adenocarcinoma cells, demonstrating the potential of these derivatives as selective anticancer agents (Evren et al., 2019).

Selective Human Adenosine A3 Receptor Antagonists

Research into thiazole and thiadiazole derivatives has identified compounds with significant binding affinity and selectivity for human adenosine A3 receptors. These findings suggest potential applications in designing selective antagonists for therapeutic purposes, underscoring the broader pharmacological relevance of such chemical structures (Jung et al., 2004).

Imaging Applications in PET Tracers

Imidazopyridine- and purine-thioacetamide derivatives, closely related to the specified compound, have been synthesized for potential use as PET tracers. These compounds are explored for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), indicating their utility in diagnostic imaging and research into various diseases (Gao et al., 2016).